Cas no 945971-03-9 (Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)-)

• Product Name: Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)-
• CAS No: 945971-03-9
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4907744
• Update Time: 2025-06-08

Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-6-(trifluoromethyl)pyridine
• Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C7H5F3IN/c1-4-2-3-5(7(8,9)10)12-6(4)11/h2-3H,1H3
• InChI Key： LMAYGUHPPSHZSW-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)-

Recent Advances in the Application of Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)- (CAS: 945971-03-9) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)- (CAS: 945971-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by the presence of an iodine atom and a trifluoromethyl group on a pyridine backbone, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 945971-03-9 as a key building block in the synthesis of potent kinase inhibitors. The researchers demonstrated that the iodine atom at the 2-position facilitates efficient cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. Additionally, the trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting molecules, making them promising candidates for drug development. The study reported several derivatives of 945971-03-9 with nanomolar inhibitory activity against clinically relevant kinases, underscoring its potential in oncology research.

In parallel, a recent preprint on bioRxiv investigated the use of Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)- in the design of antimicrobial agents. The authors synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. One derivative exhibited remarkable activity against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 0.5 µg/mL. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by targeting key enzymes, offering a new avenue for combating antibiotic resistance.

Beyond its applications in drug discovery, 945971-03-9 has also been employed in chemical biology as a versatile probe for studying protein-ligand interactions. A 2024 study in ACS Chemical Biology utilized this compound to develop fluorescently labeled analogs for real-time imaging of target engagement in live cells. The researchers successfully tracked the localization and dynamics of a cancer-associated protein, providing insights into its role in disease progression. This approach opens new possibilities for high-throughput screening and target validation in drug discovery pipelines.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 945971-03-9 derivatives. Recent patents filed by pharmaceutical companies indicate ongoing efforts to improve the synthetic routes and reduce production costs. For instance, a 2023 patent application by Pfizer disclosed a novel catalytic system for the efficient iodination of pyridine derivatives, including 945971-03-9, with higher yields and fewer byproducts. Such innovations are expected to accelerate the adoption of this compound in industrial settings.

In conclusion, Pyridine, 2-iodo-3-methyl-6-(trifluoromethyl)- (CAS: 945971-03-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features enable the development of diverse bioactive molecules with potential applications in drug discovery, antimicrobial therapy, and chemical probe design. Continued research and technological advancements are likely to further expand its utility, addressing unmet medical needs and advancing the field of precision medicine.